Cas no 2229361-54-8 (methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229361-54-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6321062
• PubChem ID: 165703510
• Update Time: 2025-10-25

methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate
• 2229361-54-8
• methyl 4-[1-(1-aminoethyl)cyclopropyl]-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1737370

• Inchi： 1S/C12H18N2O2/c1-8(13)12(4-5-12)9-6-10(11(15)16-3)14(2)7-9/h6-8H,4-5,13H2,1-3H3
• InChI Key： JGRLGRAURCGEAB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)C1(C(C)N)CC1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229361-54-8)

Methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2229361-54-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The unique combination of functional groups, including an aminoethyl side chain and a cyclopropyl moiety, makes it a promising candidate for further investigation.

The pyrrole core of this compound is a well-known scaffold in medicinal chemistry, frequently explored for its ability to interact with biological targets. Pyrrole derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. In particular, the presence of a carboxylate group at the 2-position and a methyl group at the 1-position enhances the molecule's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. The use of molecular docking simulations has shown that methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate can bind effectively to various protein targets, suggesting its potential as an inhibitor or modulator of key biological pathways. This has sparked interest in its development as a lead compound for novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. The incorporation of the cyclopropyl group, a strained three-membered ring, introduces unique electronic properties that can influence the molecule's reactivity and binding affinity. Researchers have been exploring different synthetic routes to improve the efficiency of this process, leveraging advances in catalytic methods and green chemistry principles.

In the context of drug discovery, the aminoethyl side chain provides a handle for further functionalization, allowing chemists to modify the molecule's properties as needed. This flexibility is crucial for tailoring the compound to specific therapeutic targets while maintaining its pharmacological activity. The carboxylate group also offers opportunities for prodrug development, where it can be converted into other functional forms to enhance delivery or metabolic stability.

The pharmacokinetic profile of methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate is another area of active investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. These studies are essential for understanding how the compound behaves within the body and for predicting its potential efficacy and safety.

One particularly intriguing aspect of this molecule is its potential application in targeting neurological disorders. Pyrrole derivatives have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by interacting with specific enzymes and receptors involved in neurodegeneration. The unique structure of methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate suggests that it may be able to modulate these pathways effectively.

The role of computational methods in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being used to predict the biological activity of new compounds before they are synthesized. These tools have already identified several promising derivatives of this scaffold that may exhibit enhanced potency or selectivity. Such computational approaches are accelerating the pace of drug development by reducing the need for extensive trial-and-error experimentation.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds like methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate are developed responsibly involves rigorous safety testing and adherence to regulatory guidelines. Researchers must balance innovation with caution to ensure that new drugs are both effective and safe for patients.

The future directions for research on this compound are multifaceted. Further exploration of its synthetic pathways could lead to more efficient production methods, while continued pharmacological studies may uncover new therapeutic applications. Additionally, investigating its interactions with various biological targets could provide insights into its mechanism of action and inform the design of next-generation drugs.

In conclusion, methyl 4-1-(1-aminoethyl)cyclopropyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229361-54-8) represents a fascinating example of how structural complexity can lead to novel pharmacological activity. Its unique features make it a valuable asset in pharmaceutical research, with potential applications ranging from neurological disorders to other areas yet to be fully explored. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.